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Cat. No.: B1585458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobornyl cyclohexanol (IBCH) is a synthetic, viscous, low-volatility raw material widely

utilized in the fragrance and cosmetic industries.[1] Chemically, it is 3-(5,5,6-

Trimethylbicyclo[2.2.1]hept-2-yl)cyclohexan-1-ol.[1] Primarily recognized for its pleasant,

woody, and sandalwood-like aroma, IBCH also serves as an effective fragrance fixative.[2][3]

Its principal function in cosmetic formulations is to reduce the evaporation rate of more volatile

fragrance components, thereby enhancing the longevity and stability of the overall scent profile.

[2] This document provides detailed application notes and experimental protocols for

researchers and scientists to evaluate and utilize isobornyl cyclohexanol as a fragrance

fixative in cosmetic formulations.

Physical and Chemical Properties
A comprehensive understanding of the physicochemical properties of isobornyl cyclohexanol
is essential for its effective incorporation into cosmetic formulations.
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Property Value Reference

Chemical Name

3-(5,5,6-

Trimethylbicyclo[2.2.1]hept-2-

yl)cyclohexan-1-ol

[1]

Synonyms IBCH, Sandenol, Sandela [1]

CAS Number 3407-42-9 [4]

Molecular Formula C16H28O [4]

Molecular Weight 236.4 g/mol [4]

Appearance
Colorless to pale yellow

viscous liquid
[1]

Odor Profile
Woody, clean sandalwood,

balsamic
[1]

Boiling Point ~300 °C [4]

Flash Point ~120 °C [4]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[5]

Tenacity on Skin >48 hours [4]

Mechanism of Action as a Fragrance Fixative
Isobornyl cyclohexanol's efficacy as a fixative is attributed to its low volatility and its ability to

interact with more volatile fragrance molecules. By forming intermolecular associations, it

effectively lowers the vapor pressure of the fragrance accord, leading to a slower and more

sustained release of the scent.
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Mechanism of fragrance fixation by Isobornyl Cyclohexanol.

Application Guidelines in Cosmetic Formulations
The concentration of isobornyl cyclohexanol can be adjusted based on the desired fragrance

profile and longevity. It is crucial to consider the overall formulation and the specific fragrance

notes being used.
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Application

Typical Usage
Level (% in
fragrance
concentrate)

Suitability Reference

Alcoholic Perfume 1 - 25 Very Good [4]

Antiperspirants/Deodo

rants
1 - 25 Very Good [4]

Creams & Lotions 1 - 25 Fair [4]

Soaps & Shampoos 1 - 25 Very Good [4]

Fabric Softeners 1 - 25 Very Good [4]

Note: According to IFRA guidelines, IBCH is restricted to a maximum of 5% in leave-on

products and 10% in rinse-off products due to sensitization potential.[1]

Experimental Protocols
The following protocols are designed to quantitatively and qualitatively assess the performance

of isobornyl cyclohexanol as a fragrance fixative.

Protocol 1: Instrumental Analysis of Fragrance
Longevity using Headspace Gas Chromatography-Mass
Spectrometry (HS-GC-MS)
This protocol quantifies the reduction in the evaporation rate of a model fragrance compound in

the presence of isobornyl cyclohexanol.

Objective: To measure the concentration of a volatile fragrance marker in the headspace above

a sample over time, with and without the addition of IBCH.

Materials:

Model volatile fragrance compound (e.g., Linalool, Limonene)

Isobornyl cyclohexanol (IBCH)
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Ethanol (perfumery grade)

Filter paper or cosmetic substrate

Headspace vials (20 mL)

Gas Chromatograph with Mass Spectrometric detector (GC-MS) and Headspace

autosampler

Procedure:

Sample Preparation:

Control Sample: Prepare a 1% solution of the model fragrance compound in ethanol.

Test Sample: Prepare a solution containing 1% of the model fragrance compound and a

specified concentration of IBCH (e.g., 5%) in ethanol.

Application:

Apply a precise volume (e.g., 100 µL) of the Control and Test samples to separate filter

papers or cosmetic substrates.

Place each substrate into a headspace vial and seal immediately.

HS-GC-MS Analysis:

Analyze the headspace of the vials at predetermined time intervals (e.g., 0, 1, 2, 4, 8, and

24 hours).

HS Parameters:

Incubation Temperature: 37 °C (to simulate skin temperature)

Incubation Time: 15 min

Injection Volume: 1 mL

GC-MS Parameters:
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Inlet Temperature: 250 °C

Column: HP-5ms (or equivalent)

Oven Program: Start at 50 °C, ramp to 250 °C at 10 °C/min

MS Scan Range: 40-400 amu

Data Analysis:

Integrate the peak area of the model fragrance compound at each time point for both

Control and Test samples.

Plot the peak area versus time for both samples to compare the evaporation profiles.
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Workflow for HS-GC-MS analysis of fragrance longevity.
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Protocol 2: Sensory Evaluation of Fragrance Fixation
This protocol outlines a sensory panel evaluation to assess the perceived intensity and

character of a fragrance over time.

Objective: To determine if a trained sensory panel can perceive a difference in fragrance

longevity and character between a standard fragrance and one containing IBCH.

Materials:

Fragrance oil

Isobornyl cyclohexanol (IBCH)

Ethanol (perfumery grade)

Perfume blotters

Controlled environment for sensory evaluation (odor-free, well-ventilated)

Procedure:

Panelist Selection and Training:

Recruit a panel of at least 10 individuals.

Train panelists to identify and rate the intensity of specific fragrance notes on a

standardized scale (e.g., 0-10, where 0 is no odor and 10 is extremely strong).

Sample Preparation:

Control Fragrance: A solution of the fragrance oil in ethanol at a specified concentration

(e.g., 15%).

Test Fragrance: A solution of the fragrance oil and IBCH in ethanol at the same fragrance

oil concentration, with a defined level of IBCH (e.g., 5% of the total formulation).

Evaluation Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1585458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dip perfume blotters into the Control and Test fragrances for a standardized time.

Present the coded blotters to the panelists in a randomized and blind manner.

Panelists evaluate the fragrance intensity and character at specified time intervals (e.g.,

immediately, 30 minutes, 1 hour, 4 hours, 8 hours).

Panelists record their ratings on a standardized evaluation form.

Data Analysis:

Calculate the mean intensity ratings for the Control and Test fragrances at each time point.

Use statistical analysis (e.g., t-test or ANOVA) to determine if there are significant

differences in perceived intensity over time.
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Workflow for sensory evaluation of fragrance fixation.

Conclusion
Isobornyl cyclohexanol is a valuable and versatile ingredient for enhancing the longevity of

fragrances in a wide array of cosmetic products. Its low volatility and ability to reduce the

evaporation rate of other fragrance components make it an effective fixative.[2] By utilizing the

instrumental and sensory protocols outlined in these application notes, researchers and

formulators can systematically evaluate and optimize the use of isobornyl cyclohexanol to
achieve desired fragrance performance and stability in their cosmetic formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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